Cas no 1804358-79-9 (3-Iodo-2-methyl-6-(trifluoromethoxy)pyridine-4-acetic acid)

• Product Name: 3-Iodo-2-methyl-6-(trifluoromethoxy)pyridine-4-acetic acid
• CAS No: 1804358-79-9
• MF: C₉H₇F₃INO₃
• MW: 361.056465387344
• CID: 4836189
• Update Time: 2025-05-23

3-Iodo-2-methyl-6-(trifluoromethoxy)pyridine-4-acetic acid Chemical and Physical Properties

Names and Identifiers

• 3-Iodo-2-methyl-6-(trifluoromethoxy)pyridine-4-acetic acid

• Inchi： 1S/C9H7F3INO3/c1-4-8(13)5(3-7(15)16)2-6(14-4)17-9(10,11)12/h2H,3H2,1H3,(H,15,16)
• InChI Key： XUPBQFYKVCHXPK-UHFFFAOYSA-N
• SMILES： IC1C(C)=NC(=CC=1CC(=O)O)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 287
• XLogP3: 2.9
• Topological Polar Surface Area: 59.4

Additional information on 3-Iodo-2-methyl-6-(trifluoromethoxy)pyridine-4-acetic acid

Introduction to 3-Iodo-2-methyl-6-(trifluoromethoxy)pyridine-4-acetic acid (CAS No. 1804358-79-9)

3-Iodo-2-methyl-6-(trifluoromethoxy)pyridine-4-acetic acid (CAS No. 1804358-79-9) is a novel and highly versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, including an iodine substituent, a methyl group, and a trifluoromethoxy moiety, offers a broad range of applications in drug discovery and development.

The chemical structure of 3-Iodo-2-methyl-6-(trifluoromethoxy)pyridine-4-acetic acid is particularly noteworthy due to its potential for modulating various biological targets. The presence of the iodine atom provides a handle for further chemical modifications, such as radiolabeling for imaging studies or cross-coupling reactions to introduce additional functional groups. The trifluoromethoxy group, known for its strong electron-withdrawing properties, can influence the compound's lipophilicity and metabolic stability, making it an attractive scaffold for the design of new therapeutic agents.

Recent studies have highlighted the potential of 3-Iodo-2-methyl-6-(trifluoromethoxy)pyridine-4-acetic acid in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has demonstrated its efficacy as a potent inhibitor of specific enzymes involved in cancer pathways. The compound's ability to selectively target these enzymes without affecting other cellular processes makes it a promising candidate for the development of targeted cancer therapies.

In addition to its anticancer properties, 3-Iodo-2-methyl-6-(trifluoromethoxy)pyridine-4-acetic acid has shown potential in the treatment of neurological disorders. Preclinical studies have indicated that this compound can modulate neurotransmitter systems and reduce inflammation in the brain, suggesting its utility in conditions such as Alzheimer's disease and multiple sclerosis. These findings have sparked interest among researchers and pharmaceutical companies to further investigate its therapeutic potential.

The synthesis of 3-Iodo-2-methyl-6-(trifluoromethoxy)pyridine-4-acetic acid has been optimized using modern synthetic techniques, ensuring high yields and purity. One common approach involves the sequential introduction of functional groups onto a pyridine core, followed by selective transformations to achieve the desired structure. The robustness of these synthetic routes allows for large-scale production, which is crucial for advancing the compound into clinical trials.

Clinical trials are currently underway to evaluate the safety and efficacy of 3-Iodo-2-methyl-6-(trifluoromethoxy)pyridine-4-acetic acid. Early results have been promising, with no significant adverse effects reported at therapeutic doses. These trials are designed to assess the compound's pharmacokinetics, pharmacodynamics, and overall safety profile in human subjects. The data collected from these trials will be instrumental in determining the optimal dosing regimens and identifying any potential side effects.

Beyond its direct therapeutic applications, 3-Iodo-2-methyl-6-(trifluoromethoxy)pyridine-4-acetic acid has also found use as a tool compound in academic research. Its unique chemical properties make it an excellent probe for studying biological processes at the molecular level. For example, researchers have utilized this compound to investigate signaling pathways involved in cell proliferation and apoptosis, providing valuable insights into the mechanisms underlying various diseases.

In conclusion, 3-Iodo-2-methyl-6-(trifluoromethoxy)pyridine-4-acetic acid (CAS No. 1804358-79-9) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further development as a therapeutic agent. Ongoing research and clinical trials will continue to elucidate its full potential and pave the way for new treatments in various medical fields.